Cas no 478403-34-8 (3-(2-methylcyclohexyl)aniline)

• Product Name: 3-(2-methylcyclohexyl)aniline
• CAS No: 478403-34-8
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• MDL: MFCD30488414
• CID: 3359233
• PubChem ID: 137702196
• Update Time: 2025-06-13

3-(2-methylcyclohexyl)aniline Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 3-(2-METHYLCYCLOHEXYL)-
• 3-(2-methylcyclohexyl)aniline
• 478403-34-8
• EN300-328448

• MDL： MFCD30488414
• Inchi： 1S/C13H19N/c1-10-5-2-3-8-13(10)11-6-4-7-12(14)9-11/h4,6-7,9-10,13H,2-3,5,8,14H2,1H3
• InChI Key： INDHEFCJYVQTNN-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2CCCCC2C)=C1

Computed Properties

• Exact Mass: 189.151749610Da
• Monoisotopic Mass: 189.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-methylcyclohexyl)aniline

Comprehensive Overview of 3-(2-methylcyclohexyl)aniline (CAS No. 478403-34-8): Properties, Applications, and Industry Insights

3-(2-methylcyclohexyl)aniline (CAS No. 478403-34-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This aniline derivative features a 2-methylcyclohexyl substituent, which enhances its steric and electronic characteristics, making it valuable for synthetic applications. Researchers and manufacturers frequently search for terms like "3-(2-methylcyclohexyl)aniline synthesis", "CAS 478403-34-8 applications", and "aniline derivatives in drug discovery", reflecting its relevance in modern chemistry.

The compound's molecular structure combines an aromatic aniline group with an aliphatic cyclohexyl ring, offering a balance between reactivity and stability. This hybrid design is particularly useful in designing high-performance materials and bioactive molecules. Recent studies highlight its potential in catalysis and polymer chemistry, aligning with the growing demand for sustainable chemical processes. Keywords such as "green chemistry applications of 3-(2-methylcyclohexyl)aniline" and "cyclohexyl-aniline hybrid compounds" are increasingly popular in academic and industrial queries.

From a commercial perspective, 3-(2-methylcyclohexyl)aniline is often discussed in contexts like "specialty chemicals market trends" and "pharmaceutical intermediates supply chain". Its role in synthesizing chiral auxiliaries and ligands for asymmetric catalysis resonates with the industry's shift toward enantioselective synthesis. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, as evidenced by searches for "CAS 478403-34-8 purity analysis" and "spectroscopic characterization of aniline derivatives".

Environmental and regulatory considerations also shape the discourse around this compound. With rising interest in REACH compliance and eco-friendly synthesis routes, researchers explore "solvent-free reactions of 3-(2-methylcyclohexyl)aniline" and "biodegradable aniline derivatives". These topics align with global sustainability goals, further elevating the compound's profile in scientific literature.

In summary, 3-(2-methylcyclohexyl)aniline (CAS No. 478403-34-8) exemplifies the intersection of innovation and practicality in organic chemistry. Its versatility in drug development, material science, and catalysis ensures its continued relevance, while emerging trends like green chemistry and circular economy drive new explorations into its applications.